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Compound of Interest

Compound Name: Fluopimomide

Cat. No.: B1447720

A Comprehensive Resource for Researchers,
Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Fluopimomide, a novel fungicide, for
laboratory applications. It details commercial suppliers, key technical data, experimental
protocols, and the current understanding of its mechanism of action. This document is intended
to serve as a valuable resource for researchers in agrochemistry, fungal biology, and drug
development.

Commercial Availability

Fluopimomide is available for laboratory research from several specialized chemical suppliers.
Researchers should note that these products are strictly for research and development
purposes and not for human or veterinary use.[1][2][3] The table below summarizes the
offerings from key suppliers.
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. Available . Contact
Supplier . Purity CAS Number .
Quantities Information

+1 (877)-861-

o 10mg, 50mg, -
Clinivex Not specified 1309859-39-9 1996, --INVALID-
100mg
LINK--
Custom
MedKoo ) -
o synthesis >98% 1309859-39-9 Not specified
Biosciences
(minimum 19)
Biosynth 500mg Not specified 1309859-39-9 Not specified
BenchChem Not specified Not specified 1309859-39-9 Not specified

Technical Data

Fluopimomide, a benzamide fungicide, possesses a unique chemical structure that confers its
biological activity.[4] It is a derivative of fluopicolide and is noted for its broad-spectrum activity
against various plant pathogens.[5]
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Property Value Source

N-[[3-chloro-5-
(trifluoromethyl)-2-

IUPAC Name pyridinyllmethyl]-2,3,5,6- PubChem
tetrafluoro-4-

methoxybenzamide

Molecular Formula C15HsCIF7N20:2 PubChem
] PubChem, MedKoo
Molecular Weight 416.68 g/mol o
Biosciences
PubChem, MedKoo
CAS Number 1309859-39-9 o
Biosciences
Appearance To be determined (solid) MedKoo Biosciences
Short term (days to weeks): O -
Storage Conditions 4 °C, dark. Long term (months MedKoo Biosciences

to years): -20 °C, dark.

o N Ambient temperature as a hon- o
Shipping Conditions ) MedKoo Biosciences
hazardous chemical.

Mechanism of Action

Fluopimomide's primary mode of action is believed to involve the disruption of fungal cell
integrity through the delocalization of spectrin-like proteins. These proteins are crucial for
maintaining the stability of the cell membrane in oomycetes. By causing the redistribution of
these proteins from the cell membrane into the cytoplasm, Fluopimomide leads to membrane
instability and ultimately cell lysis.

Additionally, some research suggests that Fluopimomide may also act as a succinate
dehydrogenase inhibitor (SDHI). SDH is a key enzyme in the mitochondrial electron transport
chain (Complex Il) and the tricarboxylic acid (TCA) cycle. Inhibition of SDH disrupts cellular
respiration and energy production, leading to fungal cell death.
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Proposed dual mechanism of action for Fluopimomide.

Experimental Protocols

This section provides detailed methodologies for key experiments involving Fluopimomide,
based on published research.

In Vitro Inhibition of Fungal Mycelial Growth

This protocol is adapted from studies investigating the efficacy of fungicides against fungal
pathogens like Botrytis cinerea.

Objective: To determine the half-maximal effective concentration (ECso) of Fluopimomide
required to inhibit the mycelial growth of a target fungus.

Materials:

e Fluopimomide (analytical grade)
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Target fungal culture (e.g., Botrytis cinerea)

Potato Dextrose Agar (PDA)

Sterile petri dishes (90 mm)

Sterile distilled water

Dimethyl sulfoxide (DMSO) or other suitable solvent
Micropipettes and sterile tips

Incubator

Procedure:

Stock Solution Preparation: Prepare a stock solution of Fluopimomide (e.g., 10 mg/mL) in a
suitable solvent like DMSO.

Serial Dilutions: Perform serial dilutions of the stock solution to obtain a range of working
concentrations (e.g., 0.01, 0.1, 1, 10, 100 pg/mL).

Amended Media Preparation: Add the appropriate volume of each Fluopimomide dilution to
molten PDA to achieve the desired final concentrations. Ensure the solvent concentration is
consistent across all plates, including a solvent-only control.

Inoculation: Place a mycelial plug (e.g., 5 mm diameter) from the edge of an actively growing
fungal culture onto the center of each PDA plate.

Incubation: Incubate the plates at the optimal growth temperature for the target fungus (e.g.,
20-25°C) in the dark.

Data Collection: Measure the diameter of the fungal colony in two perpendicular directions at
regular intervals until the colony in the control plate reaches the edge of the dish.

Analysis: Calculate the percentage of mycelial growth inhibition for each concentration
relative to the control. Determine the ECso value by probit analysis or by plotting the
inhibition percentage against the log of the concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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